![molecular formula C23H25N3O4S B2693676 1-(2-(m-Tolyl)-4-tosyloxazol-5-yl)piperidine-4-carboxamide CAS No. 862763-72-2](/img/structure/B2693676.png)
1-(2-(m-Tolyl)-4-tosyloxazol-5-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-(m-Tolyl)-4-tosyloxazol-5-yl)piperidine-4-carboxamide, also known as MTOP or MTOPP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery.
Scientific Research Applications
Molecular Design and Ligand Interaction
A study on mixed ligand fac-tricarbonyl complexes, which share a similar complexity in molecular design to "1-(2-(m-Tolyl)-4-tosyloxazol-5-yl)piperidine-4-carboxamide", explored the [2 + 1] mixed ligand concept based on [99(m)Tc(OH2)3(CO)3]+. These complexes demonstrated the ability to label bioactive molecules, suggesting the potential for similar compounds to be used in diagnostic imaging or as therapeutic agents by modifying physico-chemical properties through ligand attachment (Mundwiler et al., 2004).
Antiproliferative Applications
Research into 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides uncovered a new chemical class of antiproliferative agents acting as tubulin inhibitors. This discovery highlights the potential for structurally similar compounds to serve in cancer therapy by inhibiting cell division, indicating that modifications to the piperidine-carboxamide structure can lead to significant biological activity (Krasavin et al., 2014).
Receptor Interaction Studies
An investigation into the molecular interaction of a piperidine-carboxamide derivative with the CB1 cannabinoid receptor demonstrated the compound's potent and selective antagonist behavior. This study signifies the importance of piperidine-carboxamide derivatives in designing receptor-targeted therapies, suggesting potential research applications of "this compound" in pharmacology and medicinal chemistry (Shim et al., 2002).
Novel Heterocyclic Compound Synthesis
The synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles demonstrates the chemical versatility and potential for generating new compounds with significant biological activities. Such research underscores the importance of exploring the synthetic routes and applications of complex molecules like "this compound" in developing new therapeutic agents or biological tools (Karthikeyan et al., 2014).
properties
IUPAC Name |
1-[2-(3-methylphenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O4S/c1-15-6-8-19(9-7-15)31(28,29)22-23(26-12-10-17(11-13-26)20(24)27)30-21(25-22)18-5-3-4-16(2)14-18/h3-9,14,17H,10-13H2,1-2H3,(H2,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYKHDAIXGRVQTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CC(=C3)C)N4CCC(CC4)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.